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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Currently, there is a notable absence of specific published research detailing the

development and application of electrochemical sensors based on Disperse Red 153.

Therefore, these application notes and protocols are presented as a generalized guide based

on established methodologies for developing electrochemical sensors using other structurally

similar azo dyes. The provided protocols are intended to be a starting point for research and

development in this novel area.

Introduction
Disperse Red 153 is a monoazo dye characterized by its benzothiazole and substituted aniline

moieties.[1][2] Azo dyes are known to be electrochemically active, with the azo group (-N=N-)

being the primary redox center.[3][4] This intrinsic electrochemical activity makes them

promising candidates for the development of electrochemical sensors. The principle of

detection often relies on the modulation of the dye's redox signal upon interaction with a target

analyte or a change in its environment.

This document outlines a hypothetical application and provides generalized protocols for the

development of an electrochemical sensor using Disperse Red 153. The proposed application

is the detection of a target analyte that can interact with the dye molecule, leading to a

measurable change in its electrochemical response.
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Proposed Sensing Mechanism
The proposed sensing mechanism involves the immobilization of Disperse Red 153 onto an

electrode surface. The dye will exhibit a characteristic redox peak when analyzed using

techniques such as cyclic voltammetry (CV) or differential pulse voltammetry (DPV). Upon

introduction of a target analyte, an interaction (e.g., binding, catalytic reaction) with the

immobilized Disperse Red 153 is hypothesized to occur. This interaction would alter the

electron transfer kinetics or the local environment of the azo group, resulting in a change in the

peak current or potential. This change can then be correlated to the concentration of the

analyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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